Cas no 111625-64-0 (Propanoic acid,2-methyl-,(3aS,4R,5E,9R,10Z,11aR)-2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester)

• Product Name: Propanoic acid,2-methyl-,(3aS,4R,5E,9R,10Z,11aR)-2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester
• CAS No: 111625-64-0
• MF: C₁₉H₂₆O₅
• MW: 334.406746387482
• CID: 229146
• PubChem ID: 6442792
• Update Time: 2025-04-19

Propanoic acid,2-methyl-,(3aS,4R,5E,9R,10Z,11aR)-2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-,(3aS,4R,5E,9R,10Z,11aR)-2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester
• [(3aS,4R,5Z,9R,10Z,11aR)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,7,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 2-methylpropanoate
• Propanoic acid,2-methyl-,(3aS,4R,5E,9R,10Z,11aR)-2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclod
• Cyclodeca[b]furan, propanoic acidderiv.
• Propanoicacid, 2-methyl-,2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, [3aS-(3aR*,4S*,5E,9S*,10Z,11aS*)]-
• Subcordatolide D
• Propanoic acid, 2-methyl-, 2,3,3a,4,7,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca(b)furan-4-yl ester, (3aS-(3aR*,4S*,5E,9S*,10Z,11aS*))-
• 111625-64-0

• Inchi： 1S/C19H26O5/c1-10(2)18(21)23-15-8-11(3)6-7-14(20)12(4)9-16-17(15)13(5)19(22)24-16/h8-10,14-17,20H,5-7H2,1-4H3/b11-8-,12-9-/t14-,15-,16-,17+/m1/s1
• InChI Key： BPKBYWVAKYZQRG-NSMXUSDQSA-N
• SMILES： O1C(C(=C)[C@H]2[C@@H](C=C(C)CC[C@H](C(C)=C[C@@H]12)O)OC(C(C)C)=O)=O |c:13,t:6|

Computed Properties

• Exact Mass: 334.17808
• Monoisotopic Mass: 334.178024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.14
• Boiling Point: 500.1°Cat760mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.528
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives